![molecular formula C14H15N3O2S B2892203 2-(cyclopropylmethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide CAS No. 2034393-85-4](/img/structure/B2892203.png)
2-(cyclopropylmethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(cyclopropylmethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide, also known as CYM-51010, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound was first synthesized in 2008 and has since been the subject of several studies exploring its mechanism of action and potential use in various scientific research applications.
Scientific Research Applications
Alzheimer's Disease Research
2-(cyclopropylmethoxy)-N-(3-methylisothiazol-5-yl)isonicotinamide and its derivatives have been studied for potential application in Alzheimer's disease research. Specifically, these compounds have been synthesized for imaging the GSK-3 enzyme in Alzheimer's disease using positron emission tomography (PET) agents (Gao, Wang, & Zheng, 2017).
Antimicrobial Activity
Some derivatives of this compound have been synthesized and tested for their antimicrobial activity. These compounds have shown significant activity against various microorganisms, including gram-positive and gram-negative bacteria as well as fungi (Mishra, Kumar, Kumar, Majeed, Rashid, & Sharma, 2010).
Supramolecular Chemistry
This compound has been used in supramolecular chemistry, particularly in the study of co-crystal structures. The studies focus on the interactions of this compound with other molecular components, which is crucial in understanding the principles of co-crystallization and molecular assembly (Lemmerer & Fernandes, 2012).
Neuroprotection
Derivatives of this compound have been explored for their neuroprotective properties. Studies have focused on synthesizing isoxazole amino acid antagonists that target excitatory amino acid receptors, which could have implications in treating neurodegenerative diseases (Krogsgaard‐Larsen, Ferkany, Nielsen, Madsen, Ebert, Johansen, Diemer, Bruhn, Beattie, & Curtis, 1991).
Cyclooxygenase Inhibitors
Research has also been conducted on the synthesis of diarylisoxazoles, which are analogues of this compound. These compounds have been identified as potential selective cyclooxygenase-1 (COX-1) inhibitors, with implications for anti-inflammatory therapies (Vitale, Tacconelli, Perrone, Malerba, Simone, Scilimati, Lavecchia, Dovizio, Marcantoni, Bruno, & Patrignani, 2013).
properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-(3-methyl-1,2-thiazol-5-yl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O2S/c1-9-6-13(20-17-9)16-14(18)11-4-5-15-12(7-11)19-8-10-2-3-10/h4-7,10H,2-3,8H2,1H3,(H,16,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RDMNFJCMFKLVTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)C2=CC(=NC=C2)OCC3CC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.